Cas no 1343940-39-5 (4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine)
4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS013358343
- 4-methyl-1-(thiophen-3-ylmethyl)-1H-pyrazol-3-amine
- 4-Methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine
- 1343940-39-5
- CS-0284911
- EN300-1107848
- 1H-Pyrazol-3-amine, 4-methyl-1-(3-thienylmethyl)-
- 4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine
-
- Inchi: 1S/C9H11N3S/c1-7-4-12(11-9(7)10)5-8-2-3-13-6-8/h2-4,6H,5H2,1H3,(H2,10,11)
- InChI Key: SYUICBLKCOYVRG-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CN1C=C(C)C(N)=N1
Computed Properties
- Exact Mass: 193.06736854g/mol
- Monoisotopic Mass: 193.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 388.3±37.0 °C(Predicted)
- pka: 3.75±0.10(Predicted)
4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107848-0.05g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1107848-0.1g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1107848-0.25g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1107848-0.5g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1107848-1.0g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1107848-2.5g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1107848-5.0g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1107848-10.0g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1107848-1g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1107848-5g |
4-methyl-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine |
1343940-39-5 | 95% | 5g |
$2650.0 | 2023-10-27 |
4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine
Introduction to 4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine (CAS No. 1343940-39-5)
4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 1343940-39-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a fused ring system composed of a pyrazole ring substituted with a methyl group at the 4-position, a thiophene ring at the 1-position, and an amine functional group at the 3-position. The structural motif of this compound positions it as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.
The thiophen-3-yl moiety in 4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine introduces sulfur into the molecular framework, which is known to enhance binding affinity and selectivity in protein targets. Thiophene derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the pyrazole core further enriches the compound's potential as it is a well-documented pharmacophore in medicinal chemistry, contributing to its bioactivity through hydrogen bonding and hydrophobic interactions with biological targets.
Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of 4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine as a lead compound for developing small-molecule inhibitors. Its unique structural features make it an attractive candidate for modulating enzymes and receptors involved in metabolic diseases, neurodegenerative disorders, and cancer. For instance, studies have demonstrated that thiophene-pyrazole hybrids can exhibit inhibitory effects on kinases and other enzymes implicated in signal transduction pathways relevant to disease progression.
In the context of modern drug development, 4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine has been explored for its potential in addressing unmet medical needs. The compound's ability to interact with multiple biological targets suggests its utility in multitargeted drug design strategies. Such an approach is gaining traction in pharmaceutical research due to its ability to elicit synergistic effects, thereby improving therapeutic outcomes and reducing side effects associated with single-target drugs.
The synthesis of 4-methyl-1-(thiophen-3-ylmethyl)-1H-pyrazol-3-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole-thiophene bridge, followed by functional group modifications to introduce the amine moiety. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have facilitated more efficient and scalable production of this compound.
From a pharmacological perspective, 4-methyl-l-(thiophen-l ylmethyl)-lH-pyrazol -3-am ine has shown promise in preclinical studies as a modulator of inflammatory pathways. In vitro experiments have revealed its ability to inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are key players in inflammation. Additionally, its interaction with nuclear receptors like peroxisome proliferator activated receptors (PPARs) has been investigated for potential applications in metabolic disorders.
The structural diversity offered by 4-methyl-l-(thiophen-l ylmethyl)-lH-pyrazol -3-am ine also makes it a valuable scaffold for structure-based drug design. High-resolution crystal structures of protein targets complexed with thiophene-pyrazole derivatives have provided insights into binding mechanisms and allowed for rational optimization of lead compounds. These structural insights are crucial for designing next-generation drugs with improved efficacy and reduced toxicity.
In conclusion,4-methyl-l-(thiophen-l ylmethyl)-lH-pyrazol -3-am ine (CAS No. 1343940_39_5) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its demonstrated bioactivity, position it as a promising scaffold for developing novel therapeutic agents. As computational methods and synthetic techniques continue to evolve,4-methyl-l_(thiophen-l ylmethyl)-lH-pyrazol -3-am ine is likely to play an increasingly important role in addressing complex diseases through innovative drug discovery strategies.
1343940-39-5 (4-methyl-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)